Methyl 2-(3-((4-chlorophenyl)sulfonyl)propanamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[3-(4-chlorophenyl)sulfonylpropanoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H22ClNO5S2/c1-12-3-8-15-16(11-12)28-19(18(15)20(24)27-2)22-17(23)9-10-29(25,26)14-6-4-13(21)5-7-14/h4-7,12H,3,8-11H2,1-2H3,(H,22,23)
• InChI Key: ANLKOOYZFCOGHV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClNO5S2
• Molecular Weight: 456.0 g/mol

Description

This compound is a derivative of thiophene, a sulfur-containing heterocycle, that has been substituted with various functional groups. Thiophene derivatives have been of interest to scientists due to their potential biological activity.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions, depending on the substituents present. For example, they can participate in condensation reactions.

Scientific Research Applications

Synthesis and Applications in Dye Chemistry

• Azo Benzo[b]thiophene Derivatives as Disperse Dyes : Research on the synthesis of azo benzo[b]thiophene derivatives demonstrates their application as disperse dyes, showcasing good coloration and fastness properties on polyester. This indicates the potential of similar compounds in textile dyeing processes (Sabnis & Rangnekar, 1989).

Environmental Applications

• Microbial Degradation of Sulfur Heterocycles : Studies on the biotransformation of dimethylbenzothiophenes by Pseudomonas strains highlight the microbial degradation of sulfur heterocycles in petroleum, underlining the environmental implications of managing sulfur-containing pollutants (Kropp et al., 1996).

Chemical Synthesis and Reactivity

• Oxidation of Dihydrothiophenes : Research into the preparation and oxidation of dihydrothiophenes to their corresponding thiophene or sulfone derivatives illustrates the chemical reactivity of thiophene-based compounds, relevant for material science and organic synthesis (TakayaTakao et al., 1968).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, and antimicrobial activities.

Future Directions

Thiophene derivatives continue to be an area of interest for research due to their potential biological activities. Future research may focus on synthesizing new derivatives and investigating their properties and activities.